2-{1-[2-(cyclohex-1-en-1-yl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate
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Description
2-{1-[2-(cyclohex-1-en-1-yl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate is a useful research compound. Its molecular formula is C24H29NO4S and its molecular weight is 427.56. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Reaction and Synthesis Applications
Reactivity with Hydrazines : Ethyl 4-[(E)-1-chloro-3-oxoprop-1-en-1-yl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, a similar compound, reacts with substituted hydrazines in different solvents to form regioisomeric 3- and 5-substituted pyrazoles. This indicates potential in synthesis applications (Mikhed’kina et al., 2009).
Synthesis of Novel Pyrrole Derivatives : A series of novel substituted 3-(2, 4-dimethyl-1H-pyrrol-3-yl)-5-phenyl-4,5-dihydroisoxazole derivatives have been synthesized, showing the versatility of similar pyrrole structures in synthesizing new compounds with potential antimicrobial evaluation (Kumar et al., 2017).
Optical and Electronic Applications
Fluorescent Probes for CO2 Monitoring : Novel fluorescent probes based on 1,2,5-triphenylpyrrole core, similar to the compound , have been developed for quantitative detection of low levels of CO2. This suggests potential use in environmental monitoring and medical applications (Wang et al., 2015).
Electrooptic Film Fabrication : Pyrrole-pyridine-based chromophores, structurally related to the queried compound, have been used in the development of electrooptic films. This highlights potential applications in the field of optical and electronic devices (Facchetti et al., 2006).
Antioxidant and Antitumor Activity
Antioxidant Activity : Pyrrolyl selenolopyridine compounds, structurally similar, demonstrated remarkable antioxidant activity, indicating potential use in pharmaceuticals (Zaki et al., 2017).
Anticancer Activity : Arylazothiazoles and 1,3,4-thiadiazoles, featuring a pyrrol-3-yl structure, showed promising anticancer activity against certain cell lines, suggesting its utility in cancer research (Gomha et al., 2015).
Properties
IUPAC Name |
[2-[1-[2-(cyclohexen-1-yl)ethyl]-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfinylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29NO4S/c1-17-15-21(18(2)25(17)14-13-19-9-5-4-6-10-19)22(26)16-29-24(27)20-11-7-8-12-23(20)30(3)28/h7-9,11-12,15H,4-6,10,13-14,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFJCKAFNTAVHNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1CCC2=CCCCC2)C)C(=O)COC(=O)C3=CC=CC=C3S(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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